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Compound of Interest

Compound Name: 5-Bromo-6-methylpyrazin-2-amine

Cat. No.: B112964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of 5-Bromo-6-
methylpyrazin-2-amine, a key intermediate in the development of various therapeutic agents.

The following protocol is based on established synthetic methodologies.

Experimental Protocol
This protocol outlines the bromination of 2-amino-6-methylpyrazine to yield 5-Bromo-6-
methylpyrazin-2-amine.

Materials:
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Material Formula Molar Mass ( g/mol )

2-Amino-6-methylpyrazine C₅H₇N₃ 109.13

N-Bromosuccinimide (NBS) C₄H₄BrNO₂ 177.98

Dimethyl sulfoxide (DMSO) C₂H₆OS 78.13

Water H₂O 18.02

Saturated Sodium Bicarbonate

Solution
NaHCO₃ (aq) -

Ethyl Acetate (EtOAc) C₄H₈O₂ 88.11

Brine NaCl (aq) -

Anhydrous Sodium Sulfate Na₂SO₄ 142.04

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Standard laboratory glassware

Rotary evaporator

Separatory funnel

Apparatus for column chromatography

Procedure:

A general procedure for the synthesis of 2-amino-5-bromo-6-methylpyrazine involves dissolving

2-amino-6-methylpyrazine in a mixture of dimethyl sulfoxide (DMSO) and water in an ice bath

under an inert atmosphere.[1] To this solution, N-bromosuccinimide (NBS) is added in portions.
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[1] The reaction mixture, which turns light yellow, is then stirred while being monitored for

completion.[1]

Once the reaction is complete, it is quenched with a saturated sodium bicarbonate (NaHCO₃)

solution and extracted with ethyl acetate (EtOAc).[1] The organic layer is subsequently washed

with brine, dried using anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced

pressure.[1] The resulting crude product is then purified using flash column chromatography to

obtain the final product, 2-amino-5-bromo-6-methylpyrazine, as a light yellow solid.[1]

Quantitative Data
Starting
Material

Reagent
(Equivalents)

Solvent Reaction Time Yield (%)

2-Amino-6-

methylpyrazine

(1.0 eq.)

N-

Bromosuccinimid

e (1.1 eq.)

DMSO/Water Not Specified 36
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Caption: Synthetic workflow for 5-Bromo-6-methylpyrazin-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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